molecular formula C7H5ClN4O B8806950 1-(3-chlorophenyl)-1,4-dihydro-5H-tetrazol-5-one CAS No. 98377-36-7

1-(3-chlorophenyl)-1,4-dihydro-5H-tetrazol-5-one

Cat. No.: B8806950
CAS No.: 98377-36-7
M. Wt: 196.59 g/mol
InChI Key: MSLVTZDNJRIWSU-UHFFFAOYSA-N
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Description

1-(3-chlorophenyl)-1,4-dihydro-5H-tetrazol-5-one is a useful research compound. Its molecular formula is C7H5ClN4O and its molecular weight is 196.59 g/mol. The purity is usually 95%.
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Properties

CAS No.

98377-36-7

Molecular Formula

C7H5ClN4O

Molecular Weight

196.59 g/mol

IUPAC Name

4-(3-chlorophenyl)-1H-tetrazol-5-one

InChI

InChI=1S/C7H5ClN4O/c8-5-2-1-3-6(4-5)12-7(13)9-10-11-12/h1-4H,(H,9,11,13)

InChI Key

MSLVTZDNJRIWSU-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)Cl)N2C(=O)NN=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

DMF (5.0 ml) was cooled to 0° C. and stirred as 0.48 gram (0.0074 mole) of sodium azide was added. To this mixture was added 50 milligrams of aluminum chloride. The mixture was heated to 70° C. for 15 minutes, then the known compound 3-chlorophenylisocyanate was added neet in one portion. The mixture was heated at 75° C. for 3 hours and then cooled and poured into 100 ml of water containing 0.5 gram of sodium nitrite and 50 grams ice. To this was slowly added sufficient 10% hydrogen chloride to cause a change in KI/starch test paper. The resulting solid was filtered and dried. The filtrate was dissolved in ethyl acetate, washed with water and concentrated to a residue. The crude residue was purified with column chromatography on silica gel using 95:5 dichloromethane-methanol as an eluant yielding 0.38 gram of 1-(3-chlorophenyl)-tetrazolin-5-one.
Quantity
0.48 g
Type
reactant
Reaction Step One
Quantity
50 mg
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
starch
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
[Compound]
Name
ice
Quantity
50 g
Type
reactant
Reaction Step Six
Name
Quantity
100 mL
Type
solvent
Reaction Step Six
Name
Quantity
5 mL
Type
solvent
Reaction Step Seven

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